Cas no 1186-47-6 (methylglyoxal hydrate)
methylglyoxal hydrate structure
Product Name:methylglyoxal hydrate
CAS No:1186-47-6
MF:C3H6O3
MW:90.0779414176941
CID:895473
Update Time:2026-04-29
methylglyoxal hydrate Chemical and Physical Properties
Names and Identifiers
-
- methylglyoxal hydrate
- 1,1-dihydroxypropan-2-one
-
Computed Properties
- Exact Mass: 90.03168
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 6
- Rotatable Bond Count: 1
- Complexity: 57.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 4
- XLogP3: -1.3
Experimental Properties
- PSA: 65.64
methylglyoxal hydrate Related Literature
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
1186-47-6 (methylglyoxal hydrate) Related Products
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